Cas no 139938-60-6 (Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-)

Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)- structure
139938-60-6 structure
Product Name:Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-
CAS No:139938-60-6
MF:C7H9N3O
MW:151.165860891342
CID:102107
PubChem ID:14973460
Update Time:2025-04-18

Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-
    • 139938-60-6
    • 1-(3,5-Dimethyl-1,2,4-triazin-6-yl)ethanone
    • Ethanone, 1-(3,5-dimethyl-1,2,4-triazin-6-yl)- (9CI)
    • Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-(9ci)
    • Inchi: 1S/C7H9N3O/c1-4-7(5(2)11)10-9-6(3)8-4/h1-3H3
    • InChI Key: NFFDUBIUZMQSEN-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=NC(C)=NN=1

Computed Properties

  • Exact Mass: 151.07467
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 55.74

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